Cas no 529508-54-1 (5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 529508-54-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD19218808
• CID: 835836
• PubChem ID: 135742071
• Update Time: 2025-10-28

5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 4-Hydroxy-5-methylpyrrolo[1,2-f][1,2,4] triazine
• 5-METHLPYRROLO【1,2-F】【1,2,4】TRIAZIN-4(3H)-ONE
• 5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZIN-4(3H)-ONE
• 5-Methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5-methyl- (9CI)
• 5-methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZIN-4-OL
• ANW-70128
• CTK1G8872
• SureCN2445832
• 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 5-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZIN-4(3H)-ONE
• 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4] TRIAZINE
• AKOS015949510
• PB13981
• MFCD12923948
• AKOS006353868
• J-515499
• AEDCOWYMDRVJLG-UHFFFAOYSA-N
• DTXSID90624012
• CS-0000068
• SCHEMBL12537638
• MFCD21647383
• 529508-54-1
• AS-38916
• P12565
• SY098562
• AKOS037643870
• SCHEMBL2445832

• MDL： MFCD19218808
• Inchi： 1S/C7H7N3O/c1-5-2-3-10-6(5)7(11)8-4-9-10/h2-4H,1H3,(H,8,9,11)
• InChI Key： AEDCOWYMDRVJLG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)C=CN2N=CN1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.42
• PSA: 46.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Comprehensive Overview of 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS No. 529508-54-1): Properties, Applications, and Research Insights

5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS No. 529508-54-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its molecular formula, C₇H₇N₃O, and precise structural features make it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one revolves around its synthetic routes and purification methods. Current literature highlights multi-step synthesis protocols involving condensation reactions of substituted pyrroles with triazine derivatives. Advanced techniques like HPLC and NMR spectroscopy are critical for ensuring the compound's purity, a topic of high interest among organic chemists. The compound's stability under varying pH conditions and its solubility profile in organic solvents are also widely discussed in academic forums.

In the context of drug discovery, 529508-54-1 has emerged as a scaffold of interest for designing small-molecule therapeutics. Its fused-ring system offers opportunities for structural modifications, enabling researchers to optimize pharmacokinetic properties. Recent studies suggest its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Computational chemistry tools, such as molecular docking, are often employed to predict its binding affinity with biological targets.

Another trending discussion involves the green chemistry applications of 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one. With growing emphasis on sustainable synthesis, researchers are investigating catalyst-free reactions and solvent-free conditions to produce this compound. These efforts align with the broader pharmaceutical industry's shift toward environmentally friendly manufacturing processes, a subject frequently queried in scientific databases.

The compound's spectroscopic characterization is another area of focus. FT-IR and mass spectrometry data for 529508-54-1 are often requested by analytical chemists for benchmarking purposes. Its distinct UV-Vis absorption peaks make it useful in photophysical studies, particularly in materials science applications like organic semiconductors. This interdisciplinary relevance has spurred collaborations between chemists and materials engineers.

From a commercial perspective, suppliers of 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one emphasize its high purity grades (≥98%) for research use. Pricing trends and bulk availability are common queries among procurement specialists. The compound is typically stored under inert conditions due to its sensitivity to moisture, a detail frequently highlighted in safety data sheets.

Looking ahead, the integration of AI-driven drug design with pyrrolotriazine chemistry presents exciting opportunities. Machine learning models are being trained to predict novel derivatives of 529508-54-1 with enhanced bioactivity, addressing the persistent demand for hit-to-lead optimization strategies in medicinal chemistry. This intersection of computational and experimental approaches is reshaping modern chemical research.

In summary, 5-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one represents a versatile compound with multifaceted applications. Its ongoing exploration in both academic and industrial settings underscores its importance in advancing heterocyclic chemistry and therapeutic development. As research methodologies evolve, this molecule will likely remain at the forefront of innovative scientific inquiries.